BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

"1-(Dimethylamino)-2-methylpropan-2-OL"
storage and handling best practices

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

1-(Dimethylamino)-2-
Compound Name:
methylpropan-2-OL

Cat. No.: B085811

Technical Support Center: 1-(Dimethylamino)-2-
methylpropan-2-ol

This guide provides comprehensive storage and handling best practices for 1-
(Dimethylamino)-2-methylpropan-2-ol (CAS No. 14123-48-9), designed for researchers,
scientists, and drug development professionals. Our focus is on ensuring scientific integrity and
laboratory safety through a deep understanding of the compound's properties and potential
hazards.

Section 1: Chemical Profile and Hazard Summary

1-(Dimethylamino)-2-methylpropan-2-ol is a flammable liquid that can cause skin irritation,
serious eye damage, and respiratory irritation.[1] It is essential to handle this compound with
appropriate safety precautions in a well-ventilated area.

Key Chemical Information:
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Property Value Source
CAS Number 14123-48-9 [2]
Molecular Formula C6H15NO [2]
Molecular Weight 117.19 g/mol [1]
Appearance Colorless to pale yellow liquid
Purity Typically =98% [2]
GHS Hazard Classification:[1]
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Section 2: Storage and Handling Protocols

Proper storage and handling are paramount to maintaining the integrity of 1-

(Dimethylamino)-2-methylpropan-2-ol and ensuring a safe laboratory environment.
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Storage Procedures

Question: What are the optimal storage conditions for 1-(Dimethylamino)-2-methylpropan-2-
ol?

For routine laboratory use, 1-(Dimethylamino)-2-methylpropan-2-ol should be stored at room
temperature.[2] The storage area should be a cool, well-ventilated space, away from direct
sunlight and sources of ignition.[3][4]

Key Storage Recommendations:
e Temperature: Store at ambient room temperature.
e Ventilation: Ensure the storage area is well-ventilated.[3][4]

e Incompatible Materials: Store separately from strong acids, oxidizing agents, and other
incompatible substances.[4]

o Containers: Keep containers tightly sealed to prevent moisture absorption and
contamination.[4]

Handling Guidelines

Question: What personal protective equipment (PPE) is necessary when working with this
compound?

Due to its hazardous nature, a comprehensive PPE strategy is mandatory.

Recommended Personal Protective Equipment:
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PPE Type

Specification

Rationale

Eye Protection

Chemical splash goggles
meeting ANSI/ISEA Z87.1 D3
standard.[5]

Protects against splashes that
can cause serious eye

damage.[1]

Hand Protection

Organic solvent-impermeable

gloves (e.g., nitrile, neoprene).

Prevents skin irritation upon
contact.[1][3]

Body Protection

Chemical-resistant lab coat or

apron.[5]

Protects against accidental

spills and splashes.

Respiratory Protection

Use in a certified chemical
fume hood.[5] If a fume hood is
not available, a gas mask for
organic gases or an air-
supplied respirator may be
necessary depending on the

scale of work.[3]

Minimizes the risk of
respiratory tract irritation from

vapors.[1]

Experimental Workflow for Safe Handling:
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Caption: Safe handling workflow for 1-(Dimethylamino)-2-methylpropan-2-ol.
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Section 3: Troubleshooting and FAQs

This section addresses common issues and questions that may arise during the use of 1-
(Dimethylamino)-2-methylpropan-2-ol in experimental settings.

Question: My reaction is not proceeding as expected. Could the quality of the amino alcohol be
the issue?

Yes, the quality of 1-(Dimethylamino)-2-methylpropan-2-ol can be compromised, leading to
poor reaction outcomes.

¢ Moisture Contamination: As an alcohol, it can absorb moisture from the air. Water can
interfere with many organic reactions, particularly those involving organometallics or other
water-sensitive reagents.

o Solution: Use a freshly opened bottle or ensure the compound has been stored under
anhydrous conditions. If moisture is suspected, consider drying the material using an
appropriate desiccant, though this may not always be practical.

o Oxidation: Over time and with exposure to air, the amine functionality can be susceptible to
oxidation.

o Solution: Store the compound under an inert atmosphere (e.g., nitrogen or argon) if it will
be stored for an extended period or is of very high purity for a sensitive reaction.

Question: | am trying to perform a reaction on the hydroxyl group, but the amine is interfering.
How can | address this?

The tertiary amine in 1-(Dimethylamino)-2-methylpropan-2-ol is basic and can interfere with
reactions at the hydroxyl group, for example, by neutralizing acidic reagents.

o Selective Protection: While the hydroxyl group can be protected, in many cases, the amine is
more nucleophilic and may react preferentially with certain electrophiles.[6] For reactions
where the basicity of the amine is problematic, consider the following:

o Protonation: The amine can be transiently "protected" by converting it to its ammonium
salt with a non-nucleophilic acid. This is only suitable if the desired reaction is compatible
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with acidic conditions.

o Use of a Non-basic Catalyst: If the reaction is catalytic, choose a catalyst that is not
inhibited by the presence of a tertiary amine.

Logical Flow for Troubleshooting Amine Interference:
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Caption: Decision tree for troubleshooting amine interference.
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Question: What are the best practices for the disposal of waste containing 1-
(Dimethylamino)-2-methylpropan-2-ol?

All waste containing this compound should be treated as hazardous chemical waste.
» Waste Collection: Collect all waste in a clearly labeled, sealed container.[4]

» Disposal Regulations: Dispose of the waste in accordance with local, state, and federal
regulations.[4] Do not dispose of it down the drain or in general waste.

o Spill Management: In case of a small spill, absorb the material with an inert absorbent (e.g.,
sand, vermiculite) and place it in a sealed container for disposal.[3] For larger spills,
evacuate the area and follow your institution's emergency procedures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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